2-[1-(Aminomethyl)cyclohexyl]acetamide hydrochloride

• IUPAC Name: 2-[1-(aminomethyl)cyclohexyl]acetamide;hydrochloride
• InChI: InChI=1S/C9H18N2O.ClH/c10-7-9(6-8(11)12)4-2-1-3-5-9;/h1-7,10H2,(H2,11,12);1H
• InChI Key: QUQJGAUUTJZCBN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CC(=O)N)CN.Cl
• Molecular Formula: C9H19ClN2O
• Molecular Weight: 206.71 g/mol

Description

2-[1-(Aminomethyl)cyclohexyl]acetamide hydrochloride is a compound with the CAS Number: 1989659-23-5. It has a molecular weight of 206.72. The compound is in the form of a powder.

Physical and Chemical Properties The compound has an IUPAC name of 2-(1-(aminomethyl)cyclohexyl)acetamide hydrochloride. Its InChI Code is 1S/C9H18N2O.ClH/c10-7-9(6-8(11)12)4-2-1-3-5-9;/h1-7,10H2,(H2,11,12);1H.

Scientific Research Applications

Synthesis and Characterization

• 2-[1-(Aminomethyl)cyclohexyl]acetamide hydrochloride has been used in the synthesis of Schiff base ligands and their metal complexes. These complexes demonstrated free radical scavenging properties and xanthine oxidase inhibitory activities, with the zinc complex showing significant inhibitory activity (Ikram et al., 2015).

Structural Aspects in Chemistry

• The compound's structural aspects have been explored in amide-containing isoquinoline derivatives, which formed gels and crystalline solids upon treatment with mineral acids. These reactions highlighted the influence of non-planar and planar anions on the formation of different structures (Karmakar et al., 2007).

Novel Reactions and Syntheses

• It was used in an Ugi reaction to develop N-cyclohexyl-2-(3-oxo-2-azaspiro[4,5]decan-2-yl)-2-aryl acetamides, representing a novel class of compounds synthesized under mild conditions (Darehkordi et al., 2016).

Stereochemistry and Solid State Conformations

• The stereochemistry and solid state conformations of 2-[1-(Aminomethyl)cyclohexyl]acetamide and its derivatives have been extensively studied, providing insights into the conformational properties of these molecules in different environments (Ananda et al., 2003).

Scaleable Synthesis Applications

• It has been involved in the scalable synthesis of certain thrombin inhibitors, highlighting its role in the development of pharmaceutical compounds through efficient and safe synthetic routes (Ashwood et al., 2004).

Ugi Four-Component Condensation

• The compound played a significant role in the Ugi four-component condensation, a critical process in the synthesis of pharmaceutical compounds like 2,5-diketopiperazines and 1,5-disubstituted tetrazoles (Marcaccini & Torroba, 2007).

Involvement in Molecular Design

• Its derivatives have been utilized in the molecular design of aqueous-soluble potent inhibitors, demonstrating its relevance in the enhancement of oral absorption and solubility in drug development (Shibuya et al., 2018).

Catalytic Applications

• Zinc chloride-catalyzed Ugi reactions involving 2-[1-(Aminomethyl)cyclohexyl]acetamide hydrochloride have led to the synthesis of novel N-cyclohexyl-2-(2-hydroxyphenylamino)acetamide derivatives, highlighting its utility in facilitating efficient catalytic processes (Shaabani et al., 2012).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.